molecular formula C11H11NO B6244022 3-hydroxy-1-phenylcyclobutane-1-carbonitrile, Mixture of diastereomers CAS No. 60788-57-0

3-hydroxy-1-phenylcyclobutane-1-carbonitrile, Mixture of diastereomers

Cat. No. B6244022
CAS RN: 60788-57-0
M. Wt: 173.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-hydroxy-1-phenylcyclobutane-1-carbonitrile is a chemical compound that exists as a mixture of diastereomers. It has the molecular formula C11H11NO and a molecular weight of 173.2 . This compound is not intended for human or veterinary use and is available for research purposes.


Synthesis Analysis

The synthesis of cyclobutane-containing natural products, such as 3-hydroxy-1-phenylcyclobutane-1-carbonitrile, has seen significant advancements in recent years . For instance, after desilylation, alcohols were obtained as a 1:1 mixture of diastereomers in a 21% combined yield . The subsequent oxidation followed by Diels–Alder dimerization provided a mixture of diacids, which were directly converted into the corresponding diamides .

Scientific Research Applications

Polyhydroxyalkanoates: Biodegradable Polymers

Polyhydroxyalkanoates (PHAs) represent a class of biodegradable polymers produced by microorganisms. They comprise various hydroxyalkanoic acid monomers, which can include structures similar to the compound . PHAs are biosynthesized and accumulated in bacterial cells under specific conditions, serving as storage materials. Their biodegradability and biocompatibility make them promising for numerous applications, including medical and packaging materials. However, high production costs compared to petroleum-based plastics limit their commercialization (Amara, 2010).

Polymer Blends for Enhanced Properties

Polymer blending, involving poly(3-hydroxyalkanoate)s (PHAs) and other polymers, offers a route to develop biodegradable materials with improved mechanical properties. Such blends can be tailored for specific applications, leveraging the biodegradability of PHAs while overcoming limitations like brittleness. This approach underscores the potential for creating functional materials from biopolymers and their derivatives, possibly including the compound of interest (Verhoogt, Ramsay, & Favis, 1994).

Phosphonic Acid: Versatile Applications

Phosphonic acids feature a phosphorus atom bonded to carbon and oxygen atoms, analogous to the nitrile and hydroxy functionalities of the target compound. These acids find applications in drug development, surface functionalization, and as bioactive molecules, highlighting the potential research interest in compounds with similar structural features for diverse scientific applications (Sevrain et al., 2017).

Biodegradation of Hydrocarbons

Research into the biodegradation of polycyclic aromatic hydrocarbons (PAHs) by specific bacterial strains, such as sphingomonads, offers insights into environmental remediation technologies. This work underscores the interest in understanding the microbial degradation pathways of complex organic compounds, which could extend to studies on the environmental fate or degradation mechanisms of compounds like 3-hydroxy-1-phenylcyclobutane-1-carbonitrile (Waigi et al., 2015).

Non-Isocyanate Polyurethanes

Developing non-isocyanate polyurethanes (NIPUs) from multicyclic carbonates and amines addresses health and environmental concerns associated with traditional polyurethane production. This innovative approach, emphasizing solvent-free synthesis and chemical resistance, could be relevant for exploring new synthetic pathways and applications for cyclic compounds with functionalities similar to the diastereomeric mixture (Rokicki, Parzuchowski, & Mazurek, 2015).

Future Directions

Cyclobutane-containing natural products, including 3-hydroxy-1-phenylcyclobutane-1-carbonitrile, display fascinating architectures and potent biological activities . Therefore, the development of new strategies for the construction of cyclobutane rings is a promising area of future research .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-hydroxy-1-phenylcyclobutane-1-carbonitrile involves the reaction of a cyclobutane derivative with a nitrile group and a hydroxyl group attached to it. The stereochemistry of the product is a mixture of diastereomers, which can be controlled by the choice of reagents and reaction conditions.", "Starting Materials": [ "Phenylacetonitrile", "Cyclobutane-1,2-dicarboxylic acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Ethanol" ], "Reaction": [ "Step 1: Conversion of phenylacetonitrile to phenylacetic acid by hydrolysis with sodium hydroxide", "Step 2: Conversion of phenylacetic acid to cyclobutane-1-phenylacetic acid by reaction with cyclobutane-1,2-dicarboxylic acid in the presence of hydrochloric acid", "Step 3: Conversion of cyclobutane-1-phenylacetic acid to 3-hydroxy-1-phenylcyclobutane-1-carbonitrile by reaction with sodium hydroxide and ethanol, followed by acidification with hydrochloric acid to obtain a mixture of diastereomers" ] }

CAS RN

60788-57-0

Product Name

3-hydroxy-1-phenylcyclobutane-1-carbonitrile, Mixture of diastereomers

Molecular Formula

C11H11NO

Molecular Weight

173.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.